Cas no 657396-97-9 (tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate)

• Product Name: tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate
• CAS No: 657396-97-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD09954963
• CID: 1023528
• PubChem ID: 11579293
• Update Time: 2025-04-20

tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-oxo-2-cyclopenten-1-yl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(4-oxocyclopent-2-en-1-yl)carbamate
• CS-0048065
• 657396-97-9
• P10871
• AKOS025291270
• 657397-01-8
• SB45060
• 4-(Boc-amino)-2-cyclopentenone
• A867600
• 1-(Boc-amino)-4-oxocyclopent-2-ene
• tert-Butyl (4-oxocyclopent-2-en-1-yl)carbamate
• CHEMBL3902610
• SB45059
• MFCD09954963
• SCHEMBL5600252
• SY259677
• AS-50685
• SB23022
• tert-Butyl(4-oxocyclopent-2-en-1-yl)carbamate
• (R)-TERT-BUTYL (4-OXOCYCLOPENT-2-EN-1-YL)CARBAMATE

• MDL： MFCD09954963
• Inchi： 1S/C10H15NO3/c1-10(2,3)14-9(13)11-7-4-5-8(12)6-7/h4-5,7H,6H2,1-3H3,(H,11,13)
• InChI Key： KBNIZHSVECIKLH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives